Cas no 188966-84-9 (4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate)

4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate structure
188966-84-9 structure
Product Name:4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate
CAS No:188966-84-9
MF:C11H17F3O4
MW:270.245494604111
CID:2786038
Update Time:2023-08-07

4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate
    • Inchi: 1S/C11H17F3O4/c1-3-5-6-9(15)18-8(11(12,13)14)7-10(16)17-4-2/h8H,3-7H2,1-2H3
    • InChI Key: URBHOPIFCVUSAY-UHFFFAOYSA-N
    • SMILES: FC(C(CC(=O)OCC)OC(CCCC)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 276
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6
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